N-(1-cyano-1,2-dimethylpropyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C14H17N3O3/c1-9(2)14(4,8-15)16-13(18)11-6-5-10(3)12(7-11)17(19)20/h5-7,9H,1-4H3,(H,16,18)
• InChI Key: PGDKPAVYEQSNFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(C)(C#N)C(C)C)[N+](=O)[O-]
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

The compound “N-(1-Cyano-1,2-dimethylpropyl)-2-(2,4-dichlorophenoxy)propionamide”, also known as Fenoxanil, is a systemic fungicide used for the control of rice blast. It has a molecular formula of C15H18Cl2N2O2 and a molecular weight of 329.22.

Molecular Structure Analysis

The molecular structure of Fenoxanil consists of a cyano group attached to a dimethylpropyl group, which is further attached to a dichlorophenoxy propionamide group.

Physical And Chemical Properties Analysis

Fenoxanil is an off-white, odorless solid. It has a water solubility of 30.7±0.3 x 10^-3 g/l at 20°C.

Safety and Hazards

Fenoxanil has an oral LD50 of >5000 mg/kg (male) and 4211 mg/kg (female). Its dermal LD50 is >2000 mg/kg (male, female). The inhalation LC50 is >5.18 mg/l. It is non-toxic to carp and killifish, and has a NOEL for quail >2000 mg/kg. The signal word for Fenoxanil is “CAUTION”, and its hazard class is III (Slightly hazardous).